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Compound of Interest

Compound Name: Benzyloxyacetic acid

Cat. No.: B1267153

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on the core properties and applications of
benzyloxyacetic acid.

Core Chemical and Physical Properties

Benzyloxyacetic acid, systematically named 2-(phenylmethoxy)acetic acid, is a carboxylic
acid that serves as a versatile building block in organic synthesis.[1][2] It is functionally related
to benzyl alcohol and glycolic acid.[2][3] At room temperature, it typically appears as a colorless
to light yellow liquid, though it can also be a solid with a low melting point.[1][4][5]

Table 1: Physicochemical Properties of Benzyloxyacetic Acid
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Property Value Source(s)

CAS Number 30379-55-6 (1116171

Molecular Formula CoH1003 [11[71[8]

Molecular Weight 166.17 g/mol [1]61[8]
Colorless to light yellow liquid

Appearance , [1][4](5]
or solid

Melting Point 80-81 °C [4117]

N ) 137-139 °C at 0.6 mmHg; 146

Boiling Point [41[6][7]
°C at 1.1 Torr

Density 1.162 g/mL at 25 °C [1][41[6]

pKa 3.52 (Predicted) [4]

Flash Point 113 °C (235.4 °F) - closed cup [51[6]

Refractive Index

n20/D 1.526

[1](4]6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of benzyloxyacetic
acid.

Table 2: Spectroscopic Data of Benzyloxyacetic Acid

Spectrum Type Key Features Source(s)

5 12.28 (br, 1H), 7.34-7.30 (m,
1H NMR (CDCls) 3]
5H), 4.59 (s, 2H), 4.12 (s, 2H)

Consistent with the presence
IR of hydroxyl, carbonyl, and [9]

ether functional groups.

Synthesis and Reactivity
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Benzyloxyacetic acid is a valuable intermediate in organic synthesis, allowing for the creation
of more complex molecules.[1] Its carboxylic acid group can undergo reactions such as
esterification and acylation.[1]

General Synthesis Method

A common method for synthesizing benzyloxyacetic acid involves the reaction of benzyl
alcohol with chloroacetic acid in the presence of a strong base.

Detailed Experimental Protocol

The following protocol describes a laboratory-scale synthesis of benzyloxyacetic acid:
Materials:

o Tetrahydrofuran

o Toluene

e Potassium hydroxide

e Benzyl alcohol

e Chloroacetic acid

e Hydrochloric acid

o Methyl tert-butyl ether

» Purified water

Procedure:

e Add 960 g of tetrahydrofuran and 41 g of toluene to a reaction flask.

e Add 534.0 g of potassium hydroxide in four portions at a temperature of 10-20 °C.

o Following the addition of potassium hydroxide, add 1371.1 g of benzyl alcohol in three
portions.
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Dissolve 300.1 g of chloroacetic acid in 480.5 g of tetrahydrofuran to create a solution.

Add the chloroacetic acid solution dropwise to the reaction system, maintaining the reaction
temperature at 70-80 °C.

Continue the reaction until the chloroacetic acid is completely consumed.
Cool the reaction system and add 3.12 kg of purified water.

Remove the tetrahydrofuran via pressurized distillation.

Extract the aqueous phase four times with toluene.

Adjust the pH of the aqueous phase to 3 with hydrochloric acid at 10-20 °C.
Extract the aqueous phase twice with methyl tert-butyl ether.

Concentrate the organic phase to yield benzyloxyacetic acid. The expected yield is
approximately 88.3% with a purity of 99.2% as determined by GC.
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Caption: Synthesis workflow for benzyloxyacetic acid.
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Applications in Drug Development and Research

Benzyloxyacetic acid is a key building block in pharmaceutical research and development.[1]
It serves as an intermediate in the synthesis of various pharmaceuticals, including anti-
inflammatory and analgesic drugs.[1] Derivatives of benzyloxyacetic acid have been
investigated as potential antisickling agents.[3][6]

The compound is also utilized in biochemical research, particularly in studies involving enzyme
inhibition, which aids in understanding metabolic pathways.[1] Furthermore, it is employed in
proteomics research.[10][11]
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Caption: Logical relationships of benzyloxyacetic acid's applications.
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Safety and Handling

Benzyloxyacetic acid is classified as an irritant.[4] It is known to cause skin irritation and

serious eye irritation, and may cause respiratory irritation.[2][5][6]

Table 3: Hazard and Precautionary Information

Hazard Statements Precautionary Statements

P261: Avoid breathing

H315: Causes skin irritation )
dust/fume/gas/mist/vapors/spray

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling

P280: Wear protective gloves/protective

H335: May cause respiratory irritation ) ) )
clothing/eye protection/face protection

P302 + P352: IF ON SKIN: Wash with plenty of

water

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Source:[2][5][6][12]

Appropriate personal protective equipment, such as gloves and eye protection, should be worn
when handling this chemical.[5][6] Work should be conducted in a well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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